5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile

• IUPAC Name: 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile
• InChI: InChI=1S/C13H16BNO3/c1-13(2)8-17-14(18-9-13)11-4-5-12(16-3)10(6-11)7-15/h4-6H,8-9H2,1-3H3
• InChI Key: QUVUKSZMOVYLGN-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=CC(=C(C=C2)OC)C#N
• Molecular Formula: C13H16BNO3
• Molecular Weight: 245.08 g/mol

Description

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile (5-DMBN) is a novel boron-containing molecule that has recently been developed as a potential therapeutic agent. The molecule has been studied for its potential applications in a variety of areas, including cancer therapy, drug delivery, and gene therapy.

Scientific Research Applications

5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile has been studied for its potential applications in a variety of scientific research areas, including cancer therapy, drug delivery, and gene therapy. In cancer therapy, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile has been shown to inhibit the growth of several types of cancer cells, including breast, ovarian, and prostate cancer cells. In addition, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile has been studied as a potential drug delivery agent, as it has been shown to be able to transport therapeutic agents into cells. Finally, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile has been studied for its potential use as a gene therapy agent, as it has been shown to be able to deliver genetic material into cells.

Mechanism of Action

The exact mechanism of action of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile is still not fully understood. However, it is believed that the molecule is able to interact with cellular membranes, allowing it to transport therapeutic agents into cells. Additionally, it is believed that 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile is able to interact with DNA and RNA in order to facilitate gene therapy.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile have not yet been fully studied. However, it has been shown to have anti-cancer effects, as well as the potential to transport therapeutic agents into cells. Additionally, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile has been shown to be able to interact with DNA and RNA, suggesting that it may have the potential to be used in gene therapy.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile in lab experiments is its ability to transport therapeutic agents into cells. Additionally, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile is relatively easy to synthesize and is relatively stable, making it suitable for use in lab experiments.
However, there are some limitations to using 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile in lab experiments. For example, the exact mechanism of action of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile is still not fully understood, making it difficult to predict its effects in different situations. Additionally, 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile is relatively expensive, making it cost-prohibitive for some experiments.

Future Directions

There are several potential future directions for the study of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile. For example, further research is needed to better understand the exact mechanism of action of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile and its biochemical and physiological effects. Additionally, further research is needed to determine the optimal dosage and delivery method for 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile in different applications. Finally, further research is needed to explore the potential of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile in gene therapy and other therapeutic applications.

Synthesis Methods

The synthesis of 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile involves the reaction of 5-bromo-2-methoxybenzonitrile with 5,5-dimethyl-1,3,2-dioxaborinan-2-yl bromide in the presence of triethylamine. This reaction produces 5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile in a yield of approximately 95%. The reaction is carried out in a dry, oxygen-free environment and requires a temperature of at least 120°C for completion.